4-Demethoxy-11-deoxydaunorubicin
4-Demethoxy-11-deoxydaunorubicin
Brand Name:
Vulcanchem
CAS No.:
77312-66-4
VCID:
VC0050854
InChI:
InChI=1S/C26H27NO8/c1-11-22(29)17(27)8-19(34-11)35-18-10-26(33,12(2)28)9-13-7-16-21(25(32)20(13)18)24(31)15-6-4-3-5-14(15)23(16)30/h3-7,11,17-19,22,29,32-33H,8-10,27H2,1-2H3/t11-,17-,18-,19-,22+,26-/m0/s1
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=CC4=C(C(=C23)O)C(=O)C5=CC=CC=C5C4=O)(C(=O)C)O)N)O
Molecular Formula:
C₂₆H₂₇NO₈
Molecular Weight:
481.5 g/mol
4-Demethoxy-11-deoxydaunorubicin
CAS No.: 77312-66-4
Reference Standards
VCID: VC0050854
Molecular Formula: C₂₆H₂₇NO₈
Molecular Weight: 481.5 g/mol
| CAS No. | 77312-66-4 |
|---|---|
| Product Name | 4-Demethoxy-11-deoxydaunorubicin |
| Molecular Formula | C₂₆H₂₇NO₈ |
| Molecular Weight | 481.5 g/mol |
| IUPAC Name | (7S,9S)-9-acetyl-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9-dihydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C26H27NO8/c1-11-22(29)17(27)8-19(34-11)35-18-10-26(33,12(2)28)9-13-7-16-21(25(32)20(13)18)24(31)15-6-4-3-5-14(15)23(16)30/h3-7,11,17-19,22,29,32-33H,8-10,27H2,1-2H3/t11-,17-,18-,19-,22+,26-/m0/s1 |
| Standard InChIKey | GDGDDTIYKPCVEG-NIQDUIQNSA-N |
| Isomeric SMILES | C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=CC4=C(C(=C23)O)C(=O)C5=CC=CC=C5C4=O)(C(=O)C)O)N)O |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=CC4=C(C(=C23)O)C(=O)C5=CC=CC=C5C4=O)(C(=O)C)O)N)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=CC4=C(C(=C23)O)C(=O)C5=CC=CC=C5C4=O)(C(=O)C)O)N)O |
| Synonyms | (7S-cis)-9-Acetyl-7-[(3-amino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9-dihydroxy-5,12-naphthacenedione |
| PubChem Compound | 13051589 |
| Last Modified | Nov 11 2021 |
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